Cas no 89517-18-0 (Benzoic acid, 2-chloro-, (3,7-dichloro-8-quinolinyl)methyl ester)

• Product Name: Benzoic acid, 2-chloro-, (3,7-dichloro-8-quinolinyl)methyl ester
• CAS No: 89517-18-0
• MF: C₁₇H₁₀Cl₃NO₂
• MW: 366.625801563263
• CID: 598003
• PubChem ID: 127260347
• Update Time: 2025-04-19

Benzoic acid, 2-chloro-, (3,7-dichloro-8-quinolinyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-, (3,7-dichloro-8-quinolinyl)methyl ester
• (3,7-dichloroquinolin-8-yl)methyl 2-chlorobenzoate
• (2,3,7-Trichloroquinolin-8-yl)methyl benzoate
• 89517-18-0

• Inchi： 1S/C17H10Cl3NO2/c18-13-7-6-11-8-14(19)16(20)21-15(11)12(13)9-23-17(22)10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： HUFVFRMTAVQEMH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC(=C(N=C2C=1COC(C1C=CC=CC=1)=O)Cl)Cl

Computed Properties

• Exact Mass: 364.977712g/mol
• Monoisotopic Mass: 364.977712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 39.2Ų